Cas no 105317-66-6 (2-Octanone,8-(1,3-benzodioxol-5-yl)-)

2-Octanone,8-(1,3-benzodioxol-5-yl)- structure
105317-66-6 structure
Product Name:2-Octanone,8-(1,3-benzodioxol-5-yl)-
CAS No:105317-66-6
MF:C15H20O3
MW:248.317504882813
CID:178587
PubChem ID:529778
Update Time:2025-04-19

2-Octanone,8-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Octanone,8-(1,3-benzodioxol-5-yl)-
    • 8-(1,3-Benzodioxol-5-yl)-2-octanone
    • 8-(3,4-Methylenedioxyphenyl)-2-octanone
    • Moskachan D
    • 2-Octanone, 8-(3,4-methylenedioxyphenyl)
    • 105317-66-6
    • DBBLBCCPXKEKRW-UHFFFAOYSA-N
    • 8-(1,3-benzodioxol-5-yl)octan-2-one
    • Inchi: 1S/C15H20O3/c1-12(16)6-4-2-3-5-7-13-8-9-14-15(10-13)18-11-17-14/h8-10H,2-7,11H2,1H3
    • InChI Key: DBBLBCCPXKEKRW-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)CCCCCCC(C)=O

Computed Properties

  • Exact Mass: 248.1413
  • Monoisotopic Mass: 248.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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